Cas no 478062-74-7 (1-(4-Fluorophenyl)-4-{3-methyl-[1,2]oxazolo[5,4-d]pyrimidin-4-yl}piperazine)

• Product Name: 1-(4-Fluorophenyl)-4-{3-methyl-[1,2]oxazolo[5,4-d]pyrimidin-4-yl}piperazine
• CAS No: 478062-74-7
• MF: C₁₆H₁₆FN₅O
• MW: 313.329545974731
• CID: 5695587
• PubChem ID: 1481214
• Update Time: 2023-10-14

1-(4-Fluorophenyl)-4-{3-methyl-[1,2]oxazolo[5,4-d]pyrimidin-4-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• MLS000706917
• Oprea1_576661
• 478062-74-7
• CCG-172789
• DTXSID901327030
• HMS2689G03
• AKOS001557576
• 4-[4-(4-fluorophenyl)piperazino]-3-methylisoxazolo[5,4-d]pyrimidine
• CHEMBL1547214
• SMR000335749
• 4-[4-(4-fluorophenyl)piperazin-1-yl]-3-methyl-[1,2]oxazolo[5,4-d]pyrimidine
• 1-(4-fluorophenyl)-4-{3-methyl-[1,2]oxazolo[5,4-d]pyrimidin-4-yl}piperazine
• 6P-321S
• Isoxazolo[5,4-d]pyrimidine, 4-[4-(4-fluorophenyl)-1-piperazinyl]-3-methyl-
• 1-(4-Fluorophenyl)-4-{3-methyl-[1,2]oxazolo[5,4-d]pyrimidin-4-yl}piperazine

• Inchi： 1S/C16H16FN5O/c1-11-14-15(18-10-19-16(14)23-20-11)22-8-6-21(7-9-22)13-4-2-12(17)3-5-13/h2-5,10H,6-9H2,1H3
• InChI Key： VKKPQMRROMPTNB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCN(C2=C3C(=NC=N2)ON=C3C)CC1

Computed Properties

• Exact Mass: 313.13388831g/mol
• Monoisotopic Mass: 313.13388831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.338±0.06 g/cm3(Predicted)
• Boiling Point: 515.7±50.0 °C(Predicted)
• pka: 4.89±0.40(Predicted)